Cas no 5770-49-0 (2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]-)
5770-49-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]-
CAS No:5770-49-0
MF:C13H15N3O2
MW:245.277102708817
CID:381412
PubChem ID:319814
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]-
- 6-(benzylamino)-1,3-dimethylpyrimidine-2,4-dione
- 6-Benzylamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
- CBMicro_029298
- 5770-49-0
- STK169393
- MLS000061277
- 1,3-dimethyl-6-benzylaminouracil, AldrichCPR
- SMR000070146
- Oprea1_700405
- NSC265414
- BIM-0029263.P001
- DTXSID30312986
- HMS1370O10
- Oprea1_719286
- HMS2324M04
- Z2050044309
- ChemDiv2_000670
- 6-(benzylamino)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione
- CHEMBL1601220
- MLS004491695
- Cambridge id 5731897
- NSC-265414
- AKOS000715200
-
- Inchi: 1S/C13H15N3O2/c1-15-11(8-12(17)16(2)13(15)18)14-9-10-6-4-3-5-7-10/h3-8,14H,9H2,1-2H3
- InChI Key: IASNJHQWQYIVJS-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C=C(NCC2C=CC=CC=2)N1C)=O
Computed Properties
- Exact Mass: 245.11655
- Monoisotopic Mass: 245.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 388.7°C at 760 mmHg
- Flash Point: 188.9°C
- Refractive Index: 1.622
- PSA: 52.65
2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-[(phenylmethyl)amino]- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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